Cas no 1273651-83-4 (7-CHLORO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE)

• Product Name: 7-CHLORO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
• CAS No: 1273651-83-4
• MF: C₉H₉ClFNO
• MW: 201.625264883041
• CID: 5582265
• PubChem ID: 129941545
• Update Time: 2025-07-19

7-CHLORO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE Chemical and Physical Properties

Names and Identifiers

• 7-CHLORO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
• 2H-1-Benzopyran-4-amine, 7-chloro-6-fluoro-3,4-dihydro-
• Y12817
• 1273651-83-4
• 7-CHLORO-6-FLUOROCHROMAN-4-AMINE

• Inchi： 1S/C9H9ClFNO/c10-6-4-9-5(3-7(6)11)8(12)1-2-13-9/h3-4,8H,1-2,12H2
• InChI Key： MJRGSBZCZMUEEO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)OCCC2N)F

Computed Properties

• Exact Mass: 201.0356698g/mol
• Monoisotopic Mass: 201.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 266.0±40.0 °C(Predicted)
• pka: 8.12±0.20(Predicted)

Additional information on 7-CHLORO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE

Professional Introduction to Compound with CAS No. 1273651-83-4 and Product Name: 7-CHLORO-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE

The compound identified by the CAS number 1273651-83-4 and the product name 7-chloro-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its structural complexity and potential therapeutic applications. The presence of both chloro and fluoro substituents in its molecular framework suggests a high degree of functionalization, which is often exploited to enhance binding affinity and metabolic stability in drug candidates.

Recent studies have highlighted the importance of benzopyran derivatives in medicinal chemistry, particularly for their role as scaffolds in the development of bioactive molecules. The 7-chloro-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine structure exhibits a fused bicyclic system that mimics natural products and bioactive compounds, making it a promising candidate for further investigation. The amine functionality at the 4-position provides a site for hydrogen bonding interactions, which are crucial for receptor binding, while the chloro and fluoro groups introduce lipophilicity and electronic modulation.

In the context of contemporary drug discovery, this compound has been explored for its potential in modulating various biological pathways. For instance, preliminary computational studies suggest that it may interact with enzymes and receptors involved in inflammatory responses and metabolic disorders. The 7-chloro substituent is known to enhance binding interactions by increasing lipophilicity, while the 6-fluoro group can influence electronic properties, potentially improving pharmacokinetic profiles. These features make it an attractive molecule for further optimization.

One of the most compelling aspects of this compound is its versatility as a building block for more complex molecules. Researchers have utilized derivatives of 7-chloro-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine to develop novel agents targeting diseases such as cancer and neurodegenerative disorders. The benzopyran core is particularly well-suited for designing molecules that can penetrate biological membranes due to its aromatic nature and hydrophobicity. Additionally, the amine group provides a handle for further chemical modifications, allowing chemists to fine-tune properties such as solubility and bioavailability.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic prowess required in modern pharmaceutical research. Key steps include cyclization reactions to form the benzopyran ring system followed by selective functionalization at the 7-position with a chloro group and at the 6-position with a fluoro group. The introduction of the amine functionality at the 4-position typically occurs via nucleophilic substitution or reductive amination strategies. These synthetic routes underscore the compound's complexity and the expertise needed to produce it in high purity.

From a pharmacological perspective, 7-chloro-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine has shown promise in preclinical models as a potential lead compound for therapeutic intervention. Its structural motifs are reminiscent of known bioactive agents, suggesting that it may exhibit similar pharmacological effects with improved efficacy or reduced side effects. Ongoing research aims to elucidate its mechanism of action by investigating interactions with target proteins and assessing its ability to modulate signaling pathways relevant to human disease.

The incorporation of fluorine into pharmaceutical compounds is a well-established strategy to enhance molecular properties such as metabolic stability and binding affinity. In 7-chloro-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine, the fluorine atom at the 6-position likely contributes to these desirable characteristics by influencing electronic distributions across the molecule. Similarly, the chloro substituent at the 7-position can engage in halogen bonding interactions with biological targets, further enhancing specificity. These features make this compound an intriguing candidate for structure-based drug design efforts.

Future directions in the study of this compound may include exploring its derivatives through combinatorial chemistry approaches to identify more potent analogs. High-throughput screening (HTS) techniques could be employed to rapidly assess large libraries of modified benzopyran derivatives for activity against relevant biological targets. Additionally, advances in computational chemistry may enable more accurate predictions of binding modes and pharmacokinetic properties before experimental validation becomes necessary.

The role of heterocyclic compounds like 7-chloro-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine in modern medicine cannot be overstated. These molecules form the backbone of numerous drugs on the market today due to their ability to interact selectively with biological systems. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will remain indispensable tools for drug discovery scientists seeking innovative solutions to complex diseases.